Cas no 288401-30-9 (1-Propanone,1-[2-hydroxy-5-(1-methylethyl)-3-nitrophenyl]-)

1-Propanone,1-[2-hydroxy-5-(1-methylethyl)-3-nitrophenyl]- structure
288401-30-9 structure
Product Name:1-Propanone,1-[2-hydroxy-5-(1-methylethyl)-3-nitrophenyl]-
CAS No:288401-30-9
MF:C12H15NO4
MW:237.251803636551
CID:248922
PubChem ID:53422059
Update Time:2025-04-19

1-Propanone,1-[2-hydroxy-5-(1-methylethyl)-3-nitrophenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-[2-hydroxy-5-(1-methylethyl)-3-nitrophenyl]-
    • 1-(2-hydroxy-3-nitro-5-propan-2-ylphenyl)propan-1-one
    • 2'-HYDROXY-5'-ISOPROPYL-3'-NITROPROPIOPHENONE
    • 1-(2-HYDROXY-5-ISOPROPYL-3-NITROPHENYL)PROPAN-1-ONE
    • 1-[2-Hydroxy-3-nitro-5-(propan-2-yl)phenyl]propan-1-one
    • 288401-30-9
    • DTXSID70697941
    • Inchi: 1S/C12H15NO4/c1-4-11(14)9-5-8(7(2)3)6-10(12(9)15)13(16)17/h5-7,15H,4H2,1-3H3
    • InChI Key: NRRFFQMVCJGGJY-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(=CC=1C(CC)=O)C(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 237.10000
  • Monoisotopic Mass: 237.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.1A^2
  • XLogP3: 3.2

Experimental Properties

  • PSA: 83.12000
  • LogP: 3.53970
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